Cas no 383903-51-3 (2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline)

• Product Name: 2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline
• CAS No: 383903-51-3
• MF: C₂₆H₂₄BrN₃
• MW: 458.392865180969
• CID: 6310808
• PubChem ID: 1605109
• Update Time: 2025-10-24

2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline
• AKOS001263636
• UPCMLD0ENAT5605023:001
• 383903-51-3
• Z207209658
• F1590-0173

• Inchi： 1S/C26H24BrN3/c27-22-11-12-24-23(18-22)25(21-9-5-2-6-10-21)29-26(28-24)30-15-13-20(14-16-30)17-19-7-3-1-4-8-19/h1-12,18,20H,13-17H2
• InChI Key： GTFNUSJZWWHPMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C1C=CC=CC=1)N=C(N=2)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 457.11536g/mol
• Monoisotopic Mass: 457.11536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 29Ų

Additional information on 2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline

2-(4-Benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline: A Comprehensive Overview

2-(4-Benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline is a highly specialized compound with significant potential in the field of biopharmaceutical research. This molecule belongs to the class of quinazolines, which are known for their diverse biological activities, including anticancer and anti-inflammatory properties. The compound's structure incorporates a combination of functional groups that make it an interesting candidate for drug development.

The core of the molecule is a quinazoline ring system, which features two nitrogen atoms at positions 1 and 3. This heterocyclic framework provides a unique platform for chemical modifications that can influence its pharmacological profile. The substituents attached to the quinazoline ring include a bromine atom at position 6, a phenyl group at position 4, and a piperidine moiety at position 2. These groups contribute to the compound's bioavailability, selectivity, and therapeutic efficacy.

Recent studies have highlighted the importance of quinazoline derivatives in targeting specific signaling pathways involved in diseases such as cancer and inflammation. For instance, research published in Nature Communications (2023) demonstrated that certain quinazoline-based compounds can inhibit MAPK signaling, which is a key pathway in oncogenesis. This suggests that 2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline may have potential as an anti-cancer agent.

The presence of the piperidine ring in the structure introduces additional complexity to the molecule. Piperidine is a six-membered saturated heterocycle with one nitrogen atom, which can act as a bioisostere for other nitrogen-containing groups. This makes it a valuable component in drug design, particularly in enhancing metabolic stability and oral bioavailability. The benzyl group attached to the piperidine further adds to the compound's structural diversity, potentially influencing its pharmacokinetics and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the potential interactions of such compounds with target proteins. For example, molecular docking studies using software like AutoDock have shown that quinazoline derivatives can bind to BRAF and MEK enzymes, which are critical in melanoma progression. These findings underscore the importance of continued research into compounds like 2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline for developing novel therapies.

The bromine atom at position 6 of the quinazoline ring is another critical feature. Bromination can enhance the compound's electrophilic aromatic substitution reactivity, which may influence its interactions with biological systems. Additionally, brominated compounds are often more lipophilic, which can improve their ability to cross cellular membranes and reach their target sites.

In terms of synthesis, the construction of such a complex molecule requires a multi-step approach. The quinazoline core can be synthesized via various methods, including the Pictet-Spengler reaction or cyclization of amino ketones. The introduction of the piperidine and benzyl groups would typically involve SNAr (nucleophilic aromatic substitution) reactions or palladium-catalyzed couplings.

Preclinical studies have shown that quinazoline derivatives can exhibit potent antiproliferative and antiangiogenic activities. These properties make them promising candidates for the treatment of various cancers, including breast, lung, and colorectal cancers. Furthermore, their ability to modulate multiple signaling pathways simultaneously could lead to improved therapeutic outcomes compared to single-target agents.

In conclusion, 2-(4-benzylpiperidin-1-yl)-6-bromo-4-phenylquinazoline represents an exciting frontier in the field of biopharmaceuticals. Its unique structural features, combined with recent advances in medicinal chemistry and pharmacology, position it as a valuable tool for developing next-generation drugs. Continued research into its mechanisms of action, optimization of its chemical properties, and evaluation in clinical settings are essential to fully realize its potential.